Cas no 1350479-20-7 (3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine)

• Product Name: 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine
• CAS No: 1350479-20-7
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 5169026
• PubChem ID: 64019762
• Update Time: 2025-06-10

3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-(2-methylpropyl)-5-[(methylsulfonyl)methyl]-
• 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine

• Inchi： 1S/C9H17N3O2S/c1-6(2)4-7-8(5-15(3,13)14)11-12-9(7)10/h6H,4-5H2,1-3H3,(H3,10,11,12)
• InChI Key： XBRWWVZXIXGNBQ-UHFFFAOYSA-N
• SMILES： N1C(CS(C)(=O)=O)=C(CC(C)C)C(N)=N1

Additional information on 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine

Research Briefing on 3-(Methanesulfonylmethyl)-4-(2-Methylpropyl)-1H-pyrazol-5-amine (CAS: 1350479-20-7)

3-(Methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine (CAS: 1350479-20-7) is a novel pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a methanesulfonylmethyl group and a 2-methylpropyl substituent, which contribute to its potential pharmacological properties. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, positioning it as a promising candidate for further drug development.

The synthesis of 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine has been optimized to achieve high yields and purity, as reported in recent literature. Key synthetic steps involve the condensation of appropriate precursors followed by functional group modifications to introduce the methanesulfonylmethyl moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These methodological advancements have facilitated the reliable production of this compound for further biological evaluation.

Preliminary biological studies have revealed that 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine exhibits significant activity against specific molecular targets, particularly in the context of inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to modulate key enzymes and receptors, suggesting potential applications in the treatment of inflammatory diseases and certain cancers. Mechanistic studies are ongoing to elucidate the precise molecular interactions and downstream effects of this compound.

In addition to its biological activity, the pharmacokinetic properties of 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine have been investigated. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, further in vivo studies are required to fully assess its safety and efficacy profiles. These findings underscore the compound's potential as a lead molecule for future drug discovery efforts.

The therapeutic potential of 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine is further supported by its structural similarity to other pyrazole-based drugs that have shown efficacy in clinical settings. Comparative analyses suggest that this compound may offer improved selectivity and reduced off-target effects, which could enhance its therapeutic index. Researchers are also exploring its potential as a scaffold for the development of analogs with optimized properties.

Despite these promising findings, several challenges remain in the development of 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine as a therapeutic agent. These include the need for comprehensive toxicity studies, formulation optimization, and scalable synthesis protocols. Collaborative efforts between academic and industrial researchers are essential to address these challenges and advance the compound through the drug development pipeline.

In conclusion, 3-(methanesulfonylmethyl)-4-(2-methylpropyl)-1H-pyrazol-5-amine (CAS: 1350479-20-7) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing challenges. This briefing highlights the current state of knowledge and identifies key areas for future investigation.